Octadec-9-EN-1-YL Hexadec-9-Enoate: Structural Dynamics and Applications in Advanced Lipid Nanocarriers
Octadec-9-EN-1-YL Hexadec-9-Enoate: Structural Dynamics and Applications in Advanced Lipid Nanocarriers
Executive Summary
In the rapidly evolving landscape of lipid-based drug delivery, the selection of excipients dictates the pharmacokinetic fate of the encapsulated active pharmaceutical ingredient (API). Octadec-9-en-1-yl hexadec-9-enoate , commonly known as oleyl palmitoleate , is a di-unsaturated wax ester (DUWE) that has garnered significant attention in the development of next-generation nanostructured lipid carriers (NLCs)[1][2]. Unlike highly crystalline saturated waxes (e.g., beeswax or cetyl palmitate), the dual cis-alkene geometry of oleyl palmitoleate introduces controlled structural imperfections into lipid matrices[2]. This whitepaper provides an in-depth technical analysis of its chemical architecture, physical properties, biosynthetic production, and step-by-step integration into advanced drug delivery workflows.
Chemical Identity & Structural Elucidation
Oleyl palmitoleate is formed via the esterification of a long-chain monounsaturated fatty alcohol (oleyl alcohol, C18:1) with a monounsaturated fatty acid (palmitoleic acid, C16:1)[3][4].
The presence of two (9Z) double bonds is the defining feature of this molecule. In solid-state lipid chemistry, saturated aliphatic chains pack tightly via van der Waals forces, forming perfect crystal lattices. However, the (Z) (or cis) configuration at the 9-position of both the acyl and alkyl chains introduces a rigid 30-degree "kink" in the molecular backbone. This steric hindrance prevents dense molecular packing, thereby depressing the melting point and maintaining the lipid in a highly flexible, amorphous, or liquid state at room temperature[2][5].
Quantitative Physicochemical Data
The following table summarizes the critical physicochemical parameters of oleyl palmitoleate, which are essential for calculating partition coefficients and predicting API encapsulation efficiency[3][4].
| Property | Value | Clinical / Formulation Relevance |
| IUPAC Name | [(Z)-octadec-9-enyl] (Z)-hexadec-9-enoate | Defines the specific stereochemistry required for matrix disruption. |
| CAS Number | 22393-98-2 (Specific Isomer) / 93882-44-1 | Critical for raw material sourcing and regulatory documentation. |
| Molecular Formula | C₃₄H₆₄O₂ | Determines mass balance in metabolic engineering. |
| Molecular Weight | 504.87 g/mol | Used for stoichiometric calculations in lipid nanoparticle (LNP) molar ratios. |
| Lipid Number | WE (18:1(9Z)/16:1(9Z)) | Standardized nomenclature for lipidomics and mass spectrometry. |
| LogP (XLogP3) | 14.4 | Indicates extreme lipophilicity; ideal for sequestering highly hydrophobic APIs. |
Strategic Role in Nanostructured Lipid Carriers (NLCs)
First-generation Solid Lipid Nanoparticles (SLNs) suffer from a critical flaw: during long-term storage, the solid lipids transition into highly ordered, perfect crystalline states (e.g., from the α -polymorphic form to the highly stable β -form)[1][2]. This thermodynamic shift physically expels the encapsulated drug into the surrounding aqueous medium, leading to burst release and formulation failure.
To circumvent this, researchers developed Nanostructured Lipid Carriers (NLCs) . By blending a solid lipid with a spatially disruptive liquid lipid (spatially incompatible oil) like oleyl palmitoleate, formulators force the lipid matrix into an "imperfect" crystal lattice[1][2]. The kinks from the oleyl palmitoleate molecules create permanent amorphous voids within the solid matrix, dramatically increasing the drug-loading capacity and preventing API expulsion during polymorphic transitions.
Mechanistic Workflow of NLC Formulation
Fig 1: Hot High-Pressure Homogenization workflow for NLCs utilizing Oleyl Palmitoleate.
Protocol: Formulation of NLCs via Hot High-Pressure Homogenization
This self-validating protocol ensures the complete eradication of lipid thermal memory, a prerequisite for stable NLC formation.
-
Lipid Phase Preparation:
-
Weigh the solid lipid (e.g., Compritol 888 ATO) and the liquid lipid (Oleyl palmitoleate) at a 70:30 (w/w) ratio.
-
Causality: The 30% inclusion of the di-unsaturated wax ester is the critical threshold to prevent the solid lipid from forming a perfect β -crystal lattice upon cooling.
-
Heat the mixture to 10°C above the melting point of the solid lipid. Add the hydrophobic API and stir until completely dissolved.
-
-
Aqueous Phase Preparation:
-
Dissolve the primary surfactant (e.g., Poloxamer 188, 1-2% w/v) in ultra-pure water. Heat this phase to the exact same temperature as the lipid phase.
-
Causality: Temperature matching prevents premature lipid recrystallization at the aqueous-lipid interface during mixing.
-
-
Pre-Emulsion Formation:
-
Disperse the hot lipid phase into the hot aqueous phase using a high-shear rotor-stator homogenizer at 8,000 RPM for 2 minutes.
-
-
High-Pressure Homogenization (HPH):
-
Process the pre-emulsion through a high-pressure homogenizer at 500 bar for 3 to 5 cycles, maintaining the elevated temperature.
-
Causality: The intense shear and cavitation forces overcome the Laplace pressure of the droplets, reducing the particle size to the 50–150 nm range.
-
-
Controlled Recrystallization:
-
Cool the resulting nanoemulsion rapidly to 4°C.
-
Validation Step: Perform Differential Scanning Calorimetry (DSC) on the final dispersion. A successful NLC formulation will show a depressed melting point and a broadened endothermic peak compared to the bulk solid lipid, confirming the successful integration of oleyl palmitoleate into the matrix.
-
Biosynthetic Production via Metabolic Engineering
Historically, di-unsaturated wax esters (DUWEs) like oleyl palmitoleate were sourced from marine animals (spermaceti) or specific desert shrubs (Jojoba, Simmondsia chinensis)[5]. Due to sustainability and scalability concerns, modern production is shifting toward microbial cell factories.
Researchers have successfully engineered strains of Saccharomyces cerevisiae (baker's yeast) to synthesize jojoba-like wax esters natively[5]. This requires the heterologous expression of two critical enzyme classes: Fatty Acyl Reductases (FARs) , which convert fatty acyl-CoAs into fatty alcohols, and Wax Synthases (WSs) , which catalyze the final esterification[5].
Metabolic Synthesis Pathway
Fig 2: Engineered metabolic pathway in S. cerevisiae for the biosynthesis of Oleyl Palmitoleate.
Protocol: Extraction and Verification of Biosynthetic Wax Esters
This protocol isolates the highly lipophilic wax esters from the yeast biomass while excluding polar membrane lipids.
-
Biomass Harvesting & Lyophilization:
-
Centrifuge the engineered S. cerevisiae culture at 4,000 × g for 10 minutes. Wash the pellet with distilled water and lyophilize (freeze-dry) for 48 hours.
-
Causality: Removing water is critical, as moisture interferes with the efficiency of non-polar solvent extraction.
-
-
Solvent Extraction (Folch Method Variant):
-
Resuspend the dried biomass in a 2:1 (v/v) mixture of chloroform and methanol. Bead-beat the suspension for 3 cycles of 60 seconds to mechanically lyse the rigid yeast cell walls.
-
-
Phase Separation:
-
Add 0.2 volumes of 0.9% NaCl solution to the homogenate. Vortex and centrifuge at 2,000 × g for 5 minutes.
-
Causality: The saline solution induces a biphasic split. The lower chloroform phase will contain the highly hydrophobic oleyl palmitoleate (LogP 14.4), while polar metabolites partition into the upper aqueous-methanol phase.
-
-
Solid-Phase Extraction (SPE) Cleanup:
-
Pass the recovered chloroform phase through a silica gel SPE column. Elute the non-polar wax esters using hexane/diethyl ether (95:5, v/v).
-
Validation Step: Analyze the eluate via GC-MS or LC-MS/MS. The presence of a molecular ion peak at m/z 504.87 confirms the successful biosynthesis and isolation of oleyl palmitoleate.
-
Conclusion
Octadec-9-en-1-yl hexadec-9-enoate (oleyl palmitoleate) represents a critical intersection between synthetic biology and advanced pharmaceutical formulation. By leveraging its unique (Z,Z)-di-unsaturated geometry, formulation scientists can engineer deliberate imperfections into lipid nanocarriers, solving the historical challenge of API expulsion in solid lipid matrices. As metabolic engineering of microorganisms like S. cerevisiae continues to mature, the sustainable, scalable production of this highly specialized wax ester will further cement its role as a foundational excipient in next-generation drug delivery systems.
References
-
PubChem - NIH. "Oleyl palmitoleate | C34H64O2 | CID 5364677." National Center for Biotechnology Information.[Link]
-
MDPI. "Brood-Derived Fat Extracts from Apis mellifera as Sustainable Alternatives to Beeswax in Topical Nanostructured Lipid Carriers." Pharmaceutics.[Link]
-
Chalmers Research. "Synthesis of jojoba-like wax esters in metabolically engineered strains of Saccharomyces cerevisiae." Chalmers University of Technology.[Link]
